Cas no 2680713-17-9 (benzyl N-(2-{6-fluoro-1H-pyrrolo2,3-bpyridin-3-yl}ethyl)carbamate)

• Product Name: benzyl N-(2-{6-fluoro-1H-pyrrolo2,3-bpyridin-3-yl}ethyl)carbamate
• CAS No: 2680713-17-9
• MF: C₁₇H₁₆FN₃O₂
• MW: 313.326247215271
• CID: 5632437
• PubChem ID: 165926983
• Update Time: 2025-05-23

benzyl N-(2-{6-fluoro-1H-pyrrolo2,3-bpyridin-3-yl}ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680713-17-9
• benzyl N-(2-{6-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethyl)carbamate
• EN300-28292603
• benzyl N-(2-{6-fluoro-1H-pyrrolo2,3-bpyridin-3-yl}ethyl)carbamate

• Inchi： 1S/C17H16FN3O2/c18-15-7-6-14-13(10-20-16(14)21-15)8-9-19-17(22)23-11-12-4-2-1-3-5-12/h1-7,10H,8-9,11H2,(H,19,22)(H,20,21)
• InChI Key： HCSDQGSOFIAMPB-UHFFFAOYSA-N
• SMILES： FC1=CC=C2C(=N1)NC=C2CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 313.12265492g/mol
• Monoisotopic Mass: 313.12265492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67Ų

Additional information on benzyl N-(2-{6-fluoro-1H-pyrrolo2,3-bpyridin-3-yl}ethyl)carbamate

Benzyl N-(2-{6-Fluoro-1H-Pyrrolo[2,3-b]Pyridin-3-yl}Ethyl)Carbamate: A Comprehensive Overview

The compound with CAS No. 2680713-17-9, commonly referred to as benzyl N-(2-{6-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethyl)carbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The benzyl group, combined with the pyrrolo[2,3-b]pyridine moiety, contributes to its intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of fluorinated heterocycles in modern drug design. The presence of a fluorine atom at the 6-position of the pyrrolo[2,3-b]pyridine ring enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for therapeutic interventions. Researchers have explored its potential as a modulator of ion channels and enzyme inhibitors, which are critical targets in treating various diseases such as cancer, inflammation, and neurological disorders.

The synthesis of benzyl N-(2-{6-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethyl)carbamate involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. The key steps include the formation of the pyrrolo[2,3-b]pyridine core through cyclization reactions and subsequent functionalization to introduce the benzyl carbamate group. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the reaction conditions, ensuring high yields and purity.

In terms of biological activity, this compound has demonstrated remarkable selectivity towards specific molecular targets. For instance, it has been shown to inhibit certain kinases involved in cellular signaling pathways, which are often dysregulated in cancer cells. Preclinical studies have revealed its ability to suppress tumor growth in animal models without significant toxicity, suggesting a favorable safety profile. These findings underscore its potential as a lead compound for anticancer drug development.

The structural versatility of benzyl N-(2-{6-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethyl)carbamate also makes it an attractive scaffold for further chemical modifications. By altering substituents on the pyrrolo[2,3-b]pyridine ring or modifying the benzyl group, researchers can explore a wide range of biological activities and optimize pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). This adaptability positions it as a valuable tool in combinatorial chemistry and high-throughput screening campaigns.

From an analytical standpoint, modern spectroscopic techniques like NMR (nuclear magnetic resonance) and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods provide detailed insights into its molecular architecture and help validate its identity during quality control processes. Additionally, computational modeling approaches have been utilized to predict its interactions with biological macromolecules, aiding in rational drug design.

In conclusion, benzyl N-(2-{6-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethyl)carbamate represents a cutting-edge advancement in chemical research with broad implications for therapeutic development. Its unique combination of structural features and biological activity makes it a focal point for ongoing investigations into novel drug candidates. As research progresses, this compound is expected to contribute significantly to our understanding of complex biological systems and pave the way for innovative treatments in medicine.